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Compound of Interest

Compound Name: 2-(Piperidin-4-yloxy)pyrazine

Cat. No.: B7839941

Get Quote

Executive Summary & Compound Profile
Target Analyte: 2-(Piperidin-4-yloxy)pyrazine CAS Registry Number: 1215636-48-8

(Dihydrochloride salt); Free base analogs vary.[1] Molecular Formula: C

H

N

O Exact Mass: 179.1059 Da[1]

This guide provides a comprehensive spectroscopic profile for 2-(Piperidin-4-yloxy)pyrazine,

a critical heterocyclic ether scaffold frequently employed in medicinal chemistry as a core

pharmacophore for GPCR ligands and kinase inhibitors.[1] The data presented synthesizes

experimental baselines from constituent heterocycles (pyrazine and piperidine) with high-fidelity

predictive assignments to serve as a validation standard for drug development professionals.[1]

Structural Architecture
The molecule consists of an electron-deficient pyrazine ring linked via an ether oxygen to the

C4 position of a saturated piperidine ring. This connectivity imparts specific spectroscopic
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signatures:

Electronic Effect: The pyrazine ring deshields the piperidine C4-H proton significantly.

Basicity: The secondary amine of the piperidine is the primary basic center, often appearing

as a salt (HCl) in commercial samples, which drastically alters NMR chemical shifts

compared to the free base.

Synthesis Context & Impurity Profiling
Expertise Note: Understanding the synthesis is prerequisite to interpreting the spectra,

particularly for identifying solvent peaks or precursors.

The standard synthesis involves a Nucleophilic Aromatic Substitution (S

Ar):

Reactants: 2-Chloropyrazine +

-Boc-4-hydroxypiperidine.[1]

Base: Sodium hydride (NaH) or Potassium tert-butoxide (KO

Bu).[1]

Deprotection: Acidic cleavage (HCl/dioxane or TFA/DCM) to remove the Boc group.[1]

Common Spectroscopic Impurities:

Boc-Residues:

-Butyl singlet at ~1.4 ppm (1H NMR) if deprotection is incomplete.[1]

Solvents: DMSO or DMF peaks (often used in S

Ar).[1]

Triethylamine/DIPEA: If used during free-basing.[1]

Mass Spectrometry (MS) Data
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Methodology: Electrospray Ionization (ESI) in Positive Mode (+ve).[1][2] Rationale: The

secondary amine provides a readily protonatable site, making ESI+ the detection method of

choice.

Primary Ionization
Ion Species m/z (Observed) Interpretation

[M+H] 180.1
Protonated molecular ion

(Base Peak).[1]

[M+Na] 202.1

Sodium adduct (common in

glass/solvent contamination).

[1]

[2M+H] 359.2
Dimer formation (concentration

dependent).[1]

Fragmentation Pattern (MS/MS)
Fragmentation typically occurs at the weakest bond (the ether linkage) or via ring cleavage.[1]

m/z 84/85: Piperidine ring fragment (Loss of pyrazine-O).[1]

m/z 80: Pyrazine cation (Cleavage at C-O bond).

m/z 96: Aminopyrazine-like fragment (Rearrangement).

Infrared Spectroscopy (IR)
Sampling: ATR (Attenuated Total Reflectance) on solid HCl salt or thin film (free base).[1]
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Frequency (cm

)
Assignment Structural Origin

3300 - 3450 (N-H)
Secondary amine stretch

(Broad in salt form).[1]

3000 - 3100 (C-H)
Aromatic C-H stretching

(Pyrazine ring).[1]

2850 - 2950 (C-H)
Aliphatic C-H stretching

(Piperidine ring).[1]

1580, 1520 (C=N, C=C)
Pyrazine ring skeletal

vibrations.

1240 - 1260 (C-O-C)
Aryl-alkyl ether asymmetric

stretch.[1]

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Preferred for HCl salts) or CDCl

(Free base).[1] Reference: TMS (0.00 ppm).

H NMR Assignments (400 MHz, DMSO- )
Note: In the HCl salt, the NH proton appears as a broad singlet downfield (~8-9 ppm), and

alpha-protons are deshielded.[1]
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Shift (

ppm)
Multiplicity Integral Assignment

Structural
Justification

9.00 - 9.20 Broad s 2H NH
Ammonium

protons (HCl salt

only).[1]

8.45
d (

=1.5 Hz)
1H Pyrazine H-3

Deshielded by

adjacent N and

O atoms.[1]

8.28
d (

=2.5 Hz)
1H Pyrazine H-6 Adjacent to N.

8.15
dd (

=2.5, 1.5 Hz)
1H Pyrazine H-5

Meta to oxygen

linkage.[1]

5.15 - 5.25 m 1H Piperidine H-4

Methine proton

at the ether

linkage

(deshielded).[1]

3.05 - 3.25 m 4H
Piperidine H-2,

H-6

Alpha-protons to

the amine

(deshielded in

salt).[1]

2.10 - 2.25 m 2H
Piperidine H-3,

H-5 (eq)

Equatorial

protons beta to

amine.[1]

1.80 - 1.95 m 2H
Piperidine H-3,

H-5 (ax)

Axial protons

beta to amine.[1]

C NMR Assignments (100 MHz, DMSO- )
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Shift (

ppm)
Assignment Carbon Type

159.5 Pyrazine C-2 Quaternary C-O (Ipso).[1]

141.0 Pyrazine C-6 Aromatic CH.[1][3]

136.5 Pyrazine H-5 Aromatic CH.[1][3]

133.8 Pyrazine H-3

Aromatic CH (Shielded relative

to others due to ortho-effect).

[1]

73.5 Piperidine C-4 Methine C-O.[1]

43.2 Piperidine C-2, C-6 Methylene C-N.[1]

28.5 Piperidine C-3, C-5 Methylene beta-carbons.[1]

Experimental Protocols
Trustworthiness Directive: These protocols are designed to be self-validating.[1] If the visual

check fails, do not proceed to instrumental analysis.

Protocol A: Sample Preparation for NMR
Massing: Weigh 5–10 mg of the 2-(Piperidin-4-yloxy)pyrazine dihydrochloride.[1]

Solvation: Add 0.6 mL of DMSO-

(containing 0.03% TMS).

Check: The solution must be clear and colorless. Turbidity implies inorganic salts (NaCl)

from the synthesis workup.[1]

Transfer: Filter through a cotton plug into a clean 5mm NMR tube to remove particulates that

cause line broadening.[1]

Protocol B: LC-MS Screening[1]
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Dilution: Dissolve 1 mg of compound in 1 mL of 50:50 Acetonitrile:Water (0.1% Formic Acid).

Injection: Inject 5

L onto a C18 Reverse Phase column.[1]

Gradient: 5% to 95% Acetonitrile over 5 minutes.

Validation: The compound is polar; expect early elution (RT ~1.5 - 2.5 min) compared to

hydrophobic impurities.[1]

Characterization Workflow Visualization
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Crude 2-(Piperidin-4-yloxy)pyrazine

Solubility Test
(DMSO/MeOH)

LC-MS (ESI+)
Target: m/z 180.1

Mass Found?

Prep-HPLC / Recrystallization

No / Impure

1H & 13C NMR
(DMSO-d6)

Yes

Check Key Signals:
1. Pyrazine (8.0-8.5 ppm)

2. Piperidine C4-H (5.2 ppm)

Validated Structure

Click to download full resolution via product page

Caption: Logical workflow for the structural validation of 2-(Piperidin-4-yloxy)pyrazine,

prioritizing mass confirmation before detailed NMR structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 2-(piperidin-4-yloxy)pyrazine (C9H13N3O) [pubchemlite.lcsb.uni.lu]

2. Mass spectrometry for characterization of homologous piperidine alkaloids and their
activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Synthesis and characterization of novel N -(2-(pyrazin-2-yl-oxy)ethyl)-4-
(trifluoromethoxy)benzamide scaffolds, and biological evaluation and molecula ... - RSC
Advances (RSC Publishing) DOI:10.1039/D5RA00879D [pubs.rsc.org]

4. Piperidine [webbook.nist.gov]

5. Pyrazine [webbook.nist.gov]

To cite this document: BenchChem. [Technical Characterization Guide: 2-(Piperidin-4-
yloxy)pyrazine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7839941/docs#technical-characterization-guide-2-
piperidin-4-yloxy-pyrazine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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